Cas no 479408-49-6 (1-ethyl-1H-Imidazole-4-ethanamine)

• Product Name: 1-ethyl-1H-Imidazole-4-ethanamine
• CAS No: 479408-49-6
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 839381
• PubChem ID: 44292270
• Update Time: 2025-04-19

1-ethyl-1H-Imidazole-4-ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-Imidazole-4-ethanamine
• 1H-Imidazole-4-ethanamine, 1-ethyl-
• 1H-Imidazole-4-ethanamine,1-ethyl-(9CI)
• 2-(1-ethyl-1H-imidazol-4-yl)ethylamine
• 2-(1-ethylimidazol-4-yl)ethanamine
• 479408-49-6
• CHEMBL46296
• MFCD14583876
• 2-(1-Ethyl-1H-imidazol-4-yl)-ethylamine
• LIXGKSRWGHVUHT-UHFFFAOYSA-N
• AKOS006337816
• 2-(1-Ethyl-4-imidazolyl)ethanamine
• GTPL1271
• DTXSID90658170
• SY311178
• 2-(1-ethyl-1h-imidazol-4-yl)ethanamine
• 2-(1-Ethyl-1H-imidazol-4-yl)ethan-1-amine
• N-ethylhistamine
• SCHEMBL589342

• Inchi： 1S/C7H13N3/c1-2-10-5-7(3-4-8)9-6-10/h5-6H,2-4,8H2,1H3
• InChI Key： LIXGKSRWGHVUHT-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)CCN)CC

Computed Properties

• Exact Mass: 139.111
• Monoisotopic Mass: 139.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: -0.3